propyl 3-[(5Z)-5-[(2-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate

• IUPAC Name: propyl 3-[(5Z)-5-[(2-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
• InChI: InChI=1S/C17H19NO4S2/c1-3-10-22-15(19)8-9-18-16(20)14(24-17(18)23)11-12-6-4-5-7-13(12)21-2/h4-7,11H,3,8-10H2,1-2H3/b14-11-
• InChI Key: BNQYHPIKGRRSGN-KAMYIIQDSA-N
• Canonical SMILES: CCCOC(=O)CCN1C(=O)C(=CC2=CC=CC=C2OC)SC1=S
• Isomeric SMILES: CCCOC(=O)CCN1C(=O)/C(=C/C2=CC=CC=C2OC)/SC1=S
• Molecular Formula: C17H19NO4S2
• Molecular Weight: 365.5 g/mol

Description

This compound is an ester, which is a class of organic compounds that are derived from carboxylic acids. An ester is formed when a carboxylic acid reacts with an alcohol. In this case, the ester is formed from a propyl group (which has 3 carbon atoms) and a complex group that includes a thiazolidine ring, a sulfanylidene group, and a methoxyphenyl group.

Molecular Structure Analysis

The molecule contains a thiazolidine ring, which is a heterocyclic compound with sulfur and nitrogen. It also contains a methoxyphenyl group, which consists of a phenyl group (a ring of 6 carbon atoms) with a methoxy group (CH3O-) attached. The molecule also features a methylidene group, which consists of two hydrogen atoms bound to a carbon atom, which is connected to the remainder of the molecule by a double bond.

Chemical Reactions Analysis

Esters, in general, can undergo a variety of reactions. One common reaction is hydrolysis, where the ester is broken down into its constituent alcohol and carboxylic acid in the presence of water. The specific reactions that this compound would undergo would depend on the conditions and the reagents present.

Scientific Research Applications

Photodynamic Therapy Applications

One study discusses the synthesis and characterization of new zinc phthalocyanine derivatives substituted with Schiff base-related groups. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potential candidates for Type II photosensitizers in photodynamic therapy for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Activity

Another study focuses on the synthesis of thiazolidinone derivatives and evaluates their antimicrobial activities. The study finds that these compounds exhibit significant effects against a wide range of microorganisms, highlighting their potential as antimicrobial agents (Božić et al., 2017).

Corrosion Inhibition

Research into the corrosion inhibition properties of benzimidazole bearing 1, 3, 4-oxadiazoles for mild steel in sulfuric acid demonstrates the effectiveness of these compounds in forming a protective layer on metal surfaces, indicating their utility in industrial applications to prevent corrosion (Ammal, Prajila, & Joseph, 2018).